15(R)-15-methyl Prostaglandin D2

• CAS No.: 210978-26-0
• Product Name: 15(R)-15-methyl Prostaglandin D2
• Molecular Formula: C21H34O5
• Molecular Weight: 366.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3R)-3-hydroxy-3-methyloct-1-enyl]-3-oxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C21H34O5/c1-3-4-9-13-21(2,26)14-12-17-16(18(22)15-19(17)23)10-7-5-6-8-11-20(24)25/h5,7,12,14,16-18,22,26H,3-4,6,8-11,13,15H2,1-2H3,(H,24,25)/b7-5-,14-12+/t16-,17-,18+,21-/m1/s1
• Standard InChIKey: CTXLUMAOXBULOZ-BKVRKCTKSA-N
• Isomeric SMILES: CCCCC[C@](C)(/C=C/[C@@H]1[C@H]([C@H](CC1=O)O)C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC(C)(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)O)O
• Canonical SMILES: CCCCCC(C)(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)O)O
• Description: 15(R)-15-methyl Prostaglandin D2 (15(R)-15-methyl PGD2) is a metabolically stable synthetic analog of PGD2 (Item No. 12010). The physiological actions of PGD2 include regulation of sleep, lowering of body temperature, inhibition of platelet aggregation and relaxation of vascular smooth muscle. PGD2 mediates its effects by 2 distinct G-protein-coupled receptors, DP1 and CRTH2/DP2. 15(R)-15-methyl PGD2 is a potent, selective agonist for the CRTH2/DP2 receptor. The EC50 values for eosinophil CD11b expression, actin polymerization, and chemotaxis are 1.4, 3.8, and 1.7 nM, respectively, each of which is approximately 3-5 fold lower than those for PGD2. In contrast the EC50 for the DP1-mediated increase in platelet cAMP by 15(R)-15-methyl PGD2 is >10 µM.
• Synonyms: 15(R)-15-methyl PGD2
• Reference: 1.Hayaishi, O. Sleep-wake regulation by prostaglandins D2 and E2. The Journal of Biological Chemisty 263, 14593-14596 (1988).
• PubChem Compound: 5283097
• Last Modified: Nov 11 2021